Cas no 16394-71-1 (Pregn-5-en-20-one,3-hydroxy-16-methyl-, (3b,16a)-)

• Product Name: Pregn-5-en-20-one,3-hydroxy-16-methyl-, (3b,16a)-
• CAS No: 16394-71-1
• MF: C₂₂H₃₄O₂
• MW: 330.504167079926
• CID: 200157
• PubChem ID: 253135
• Update Time: 2025-04-19

Pregn-5-en-20-one,3-hydroxy-16-methyl-, (3b,16a)- Chemical and Physical Properties

Names and Identifiers

• Pregn-5-en-20-one,3-hydroxy-16-methyl-, (3b,16a)-
• 16-ALPHA-METHYLPREGNENOLONE
• 16-α-METHYLPREGNENOLONE
• 5-PREGNEN-16A-METHYL-3B-OL-20-ONE
• 3B-HYDROXY-16A-METHYLPREGN-5-EN-20-ONE
• Nsc75642
• 16α-Methyl-3β-hydroxypregn-5-en-20-one
• 5-PREGNEN-16-ALPHA-METHYL-3-BETA-OL-20-ONE
• 3.beta.-Hydroxy-16.beta.-methyl-5-pregnen-20-one
• Pregn-5-en-20-one, 3.beta.-hydroxy-16.alpha.-methyl-
• Pregn-5-en-20-one, 3-hydroxy-16-methyl-, (3.beta.,16.alpha.)-
• (3beta,16alpha)-3-Hydroxy-16-methylpregn-5-en-20-one
• NSC-75642
• XXSFRYVGIQYVIQ-RDTLVLTASA-N
• 16.alpha.-Methylpregnenolone
• 16394-71-1
• SCHEMBL3995417
• 3-Hydroxy-16-methylpregn-5-en-20-one #
• 1-((3S,8S,9S,10R,13S,14S,16R,17S)-3-hydroxy-10,13,16-trimethyl-2,3,4,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl)ethan-1-one
• Pregn-5-en-20-one, 3beta-hydroxy-16alpha-methyl-
• 3beta-hydroxy-16alpha-methylpregn-5-en-20-one
• DTXSID201251078
• 1-[(3S,8S,9S,10R,13S,14S,16R,17S)-3-hydroxy-10,13,16-trimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]ethanone

• Inchi： 1S/C22H34O2/c1-13-11-19-17-6-5-15-12-16(24)7-9-21(15,3)18(17)8-10-22(19,4)20(13)14(2)23/h5,13,16-20,24H,6-12H2,1-4H3/t13-,16+,17-,18+,19+,20-,21+,22+/m1/s1
• InChI Key： XXSFRYVGIQYVIQ-RDTLVLTASA-N
• SMILES： O=C(C)[C@H]1[C@H](C)C[C@H]2[C@@H]3CC=C4C[C@H](CC[C@]4(C)[C@H]3CC[C@@]21C)O

Computed Properties

• Exact Mass: 330.25600
• Monoisotopic Mass: 330.255880323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 579
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.30000
• LogP: 4.76130

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives